Cas no 1396858-51-7 (3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 1396858-51-7
• MF: C₂₄H₂₈FN₅O₂
• MW: 437.509828567505
• CID: 5400993
• PubChem ID: 71796579
• Update Time: 2025-06-28

3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-(2-(4-(2-methoxyphenyl)piperazin-1-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide
• AKOS024547455
• 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide
• F6279-0229
• 1396858-51-7
• VU0543228-1
• 5-(4-fluorophenyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-2-methylpyrazole-3-carboxamide

• Inchi： 1S/C24H28FN5O2/c1-28-22(17-20(27-28)18-7-9-19(25)10-8-18)24(31)26-11-12-29-13-15-30(16-14-29)21-5-3-4-6-23(21)32-2/h3-10,17H,11-16H2,1-2H3,(H,26,31)
• InChI Key： BGAHAMWZVZVPMW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(NCCN2CCN(C3C=CC=CC=3OC)CC2)=O)N(C)N=1

Computed Properties

• Exact Mass: 437.22270331g/mol
• Monoisotopic Mass: 437.22270331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide

3-(4-Fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396858-51-7): A Comprehensive Overview

3-(4-Fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396858-51-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyrazole class and features a unique combination of functional groups that contribute to its biological activity and pharmacological properties.

The structure of 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide is characterized by a central pyrazole ring, which is substituted with a 4-fluorophenyl group at the 3-position and a 1-methyl group at the 1-position. The carboxamide moiety at the 5-position is linked to an ethyl chain, which is further substituted with a piperazine ring containing a 2-methoxyphenyl group. This intricate molecular architecture imparts specific chemical and biological properties that make it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving serotonin and dopamine pathways. The compound has been shown to exhibit potent serotonin reuptake inhibition (SRI) activity, making it a promising candidate for the development of antidepressants and anxiolytics.

In addition to its serotonin reuptake inhibition properties, 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide has also demonstrated significant affinity for dopamine receptors, particularly D₂ receptors. This dual mechanism of action suggests that the compound could be effective in treating conditions such as schizophrenia and Parkinson's disease, where both serotonin and dopamine systems are implicated.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide in various patient populations. Preliminary results have been encouraging, with the compound showing good tolerability and a favorable pharmacokinetic profile. These findings have prompted further investigation into its potential as a novel therapeutic agent.

The synthesis of 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide involves several steps, including the formation of the pyrazole ring, introduction of the substituents, and final coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of its biological activity, 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide has been shown to exhibit high selectivity for specific neurotransmitter receptors. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Preclinical studies have demonstrated that the compound can effectively modulate neurotransmitter levels in the brain without causing significant adverse effects on other physiological systems.

The potential applications of 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide extend beyond neurological disorders. Recent research has also explored its anti-inflammatory properties, suggesting that it could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate immune responses through its interaction with neurotransmitter systems makes it a versatile candidate for drug development.

In conclusion, 3-(4-fluorophenyl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-1-methyl-1H-pyrazole-5-carboxamide (CAS No. 1396858-51-7) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and biological activity make it an attractive target for further research and development in the field of medicinal chemistry. As clinical trials continue to advance our understanding of this compound's safety and efficacy, it holds great promise for addressing unmet medical needs in various disease areas.